Cas no 505048-81-7 (<br>1-Azepan-1-yl-2-[4-(4-methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfa nyl]-ethanone)

• Product Name: <br>1-Azepan-1-yl-2-[4-(4-methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfa nyl]-ethanone
• CAS No: 505048-81-7
• MF: C₂₀H₂₂F₃N₃O₂S
• MW: 425.467793941498
• CID: 3074847
• PubChem ID: 1146103
• Update Time: 2025-10-05

<br>1-Azepan-1-yl-2-[4-(4-methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfa nyl]-ethanone Chemical and Physical Properties

Names and Identifiers

• <br>1-Azepan-1-yl-2-[4-(4-methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfa nyl]-ethanone
• BAS 02987624
• 505048-81-7
• STK338870
• AKOS000557559
• 1-Azepan-1-yl-2-[4-(4-methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfanyl]-ethanone
• 1-(AZEPAN-1-YL)-2-{[4-(4-METHOXYPHENYL)-6-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]SULFANYL}ETHAN-1-ONE
• 1-(azepan-1-yl)-2-{[4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}ethanone
• 1-(Azepan-1-yl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)ethanone
• SB60442

• MDL： MFCD02735743
• Inchi： 1S/C20H22F3N3O2S/c1-28-15-8-6-14(7-9-15)16-12-17(20(21,22)23)25-19(24-16)29-13-18(27)26-10-4-2-3-5-11-26/h6-9,12H,2-5,10-11,13H2,1H3
• InChI Key： MDDPICNPXVXNGS-UHFFFAOYSA-N
• SMILES： S(C1N=C(C(F)(F)F)C=C(C2C=CC(=CC=2)OC)N=1)CC(N1CCCCCC1)=O

Computed Properties

• Exact Mass: 425.13848261Da
• Monoisotopic Mass: 425.13848261Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 80.6Ų

Additional information on <br>1-Azepan-1-yl-2-[4-(4-methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfa nyl]-ethanone

Introduction to 1-Azepan-1-yl-2-[4-(4-methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfonyl]-ethanone (CAS No. 505048-81-7)

1-Azepan-1-yl-2-[4-(4-methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfonyl]-ethanone is a sophisticated organic compound characterized by its intricate molecular architecture, which combines a azepane core with a sulfonyl-substituted pyrimidine moiety. This compound has garnered significant attention in the pharmaceutical and chemical research communities due to its potential biological activities and structural features that make it a promising candidate for further development in medicinal chemistry.

The molecular structure of this compound encompasses several key functional groups that contribute to its unique properties. The azepane ring, a seven-membered saturated heterocycle containing nitrogen, provides a stable scaffold that can interact favorably with biological targets. Additionally, the presence of a sulfonyl group at the 2-position of the ethanone moiety enhances the compound's ability to engage with protein binding sites, a critical factor in drug design.

The pyrimidine component, specifically the 4-(4-methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfonyl substituent, introduces additional layers of complexity. The methoxy group on the phenyl ring can modulate electronic properties, while the trifluoromethyl group at the 6-position of the pyrimidine ring is known to improve metabolic stability and binding affinity. These structural elements collectively contribute to the compound's potential as an active pharmaceutical ingredient (API) or a key intermediate in drug synthesis.

In recent years, there has been growing interest in designing molecules that incorporate both azepane and pyrimidine scaffolds due to their demonstrated efficacy in various therapeutic areas. For instance, derivatives of azepane have shown promise in treating neurological disorders and infectious diseases, while pyrimidine-based compounds are widely used in antiviral, anticancer, and anti-inflammatory medications. The combination of these motifs in 1-Azepan-1-yl-2-[4-(4-methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfonyl]-ethanone suggests potential applications across multiple therapeutic domains.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The flexibility of the azepane ring allows for conformational diversity, which can be exploited to optimize binding interactions with biological targets. Furthermore, the sulfonyl group provides a handle for further chemical modification, enabling researchers to fine-tune pharmacokinetic and pharmacodynamic properties. These features make it an attractive candidate for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) approaches.

Recent studies have highlighted the importance of trifluoromethyl groups in medicinal chemistry due to their ability to enhance lipophilicity and binding affinity. The presence of this group in the pyrimidine ring of our compound may contribute to improved pharmacokinetic profiles, including better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. This is particularly relevant in modern drug development, where optimizing ADMET parameters is crucial for ensuring clinical success.

The methoxy group on the phenyl ring also plays a significant role in modulating the electronic properties of the molecule. Methoxy-substituted aromatic rings are known to exhibit enhanced solubility and metabolic stability, which can be advantageous in formulation development. Additionally, methoxy groups can participate in hydrogen bonding interactions, further enhancing binding affinity to biological targets. These features make our compound a versatile platform for exploring new therapeutic interventions.

From a synthetic chemistry perspective, 1-Azepan-1-yl-2-[4-(4-methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfonyl]-ethanone presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in building the intricate framework of this compound. These synthetic strategies not only facilitate access to this molecule but also provide valuable insights into developing novel synthetic routes for other complex pharmaceutical intermediates.

The potential applications of this compound extend beyond traditional pharmaceutical uses. For example, it could serve as a key intermediate in the synthesis of agrochemicals or specialty chemicals where similar structural motifs are desired. The versatility of its functional groups allows for diverse chemical modifications, making it adaptable to various industrial applications.

In conclusion,1-Azepan-1-yl-2-[4-(4-methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfonyl]-ethanone (CAS No. 505048-81-7) represents a promising candidate for further exploration in medicinal chemistry and chemical synthesis. Its unique structural features, including the azepane core and sulfonyl-substituted pyrimidine moiety, offer numerous opportunities for developing new therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for this class of compounds, our understanding of their potential will undoubtedly expand.